Cas no 153466-03-6 (5-Nitro-2-(piperazin-1-yl)pyrimidine)
153466-03-6 structure
Product Name:5-Nitro-2-(piperazin-1-yl)pyrimidine
CAS No:153466-03-6
MF:C8H11N5O2
MW:209.205240488052
CID:105874
PubChem ID:21517008
Update Time:2025-04-18
5-Nitro-2-(piperazin-1-yl)pyrimidine Chemical and Physical Properties
Names and Identifiers
-
- 5-Nitro-2-(piperazin-1-yl)pyrimidine
- 5-nitro-2-piperazin-1-ylpyrimidine
- Pyrimidine, 5-nitro-2-(1-piperazinyl)-
- Oprea1_133488
- A809431
- 153466-03-6
- 5-Nitro-2-(1-piperazinyl)-pyrimidine
- AKOS010388138
- DTXSID90615465
- 5-nitro-2-piperazin-1-yl-pyrimidine
-
- Inchi: 1S/C8H11N5O2/c14-13(15)7-5-10-8(11-6-7)12-3-1-9-2-4-12/h5-6,9H,1-4H2
- InChI Key: XNOCXWZSVVSETC-UHFFFAOYSA-N
- SMILES: [O-][N+](C1C=NC(=NC=1)N1CCNCC1)=O
Computed Properties
- Exact Mass: 209.09143
- Monoisotopic Mass: 209.091
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 15
- Rotatable Bond Count: 1
- Complexity: 218
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 86.9A^2
- XLogP3: -0.2
Experimental Properties
- Density: 1.34
- Boiling Point: 421.7 °C at 760 mmHg
- Flash Point: 208.8 °C
- PSA: 84.19
5-Nitro-2-(piperazin-1-yl)pyrimidine Related Literature
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Alexandre Vimont,Arnaud Travert,Philippe Bazin,Jean-Claude Lavalley,Marco Daturi,Christian Serre,Gérard Férey,Sandrine Bourrelly,Philip L. Llewellyn Chem. Commun., 2007, 3291-3293
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Christopher J. Harrison,Kyle J. Berean,Enrico Della Gaspera,Jian Zhen Ou,Richard B. Kaner,Kourosh Kalantar-zadeh,Torben Daeneke Nanoscale, 2016,8, 16276-16283
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Tao Wang,Yangyang Liu,Yue Deng,Hongbo Fu,Jianmin Chen Environ. Sci.: Nano, 2018,5, 1821-1833
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Joo Chuan Yeo,Kenry Lab Chip, 2016,16, 4082-4090
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Vishwesh Venkatraman,Marco Foscato,Vidar R. Jensen,Bjørn Kåre Alsberg J. Mater. Chem. A, 2015,3, 9851-9860
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